Cas no 716361-63-6 (3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-)

3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl- structure
716361-63-6 structure
Product Name:3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-
CAS No:716361-63-6
MF:C5H5NO3S
MW:159.163100004196
CID:558169
PubChem ID:45082303
Update Time:2025-04-19

3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazolecarboxylicacid, 4-hydroxy-5-methyl-
    • 3-Isothiazolecarboxylic acid, 4-hydroxy-5-methyl- (9CI)
    • 4-hydroxy-5-methyl-1,2-thiazole-3-carboxylic acid
    • 4-Hydroxy-5-methylisothiazole-3-carboxylic acid
    • 716361-63-6
    • DTXSID70665246
    • Inchi: 1S/C5H5NO3S/c1-2-4(7)3(5(8)9)6-10-2/h7H,1H3,(H,8,9)
    • InChI Key: NUSMUKZICSYFFF-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(C(=O)O)=N1)O

Computed Properties

  • Exact Mass: 158.999
  • Monoisotopic Mass: 158.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7A^2
  • XLogP3: 1.4
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